DEXBROMPHENIRAMINE

• CAS No.: 132-21-8
• Product Name: DEXBROMPHENIRAMINE
• Molecular Formula: C16H19BrN2
• Molecular Weight: 319.24 g/mol
• IUPAC Name: (3S)-3-(4-bromophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine
• Standard InChI: InChI=1S/C16H19BrN2/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13/h3-9,11,15H,10,12H2,1-2H3/t15-/m0/s1
• Standard InChIKey: ZDIGNSYAACHWNL-HNNXBMFYSA-N
• Isomeric SMILES: CN(C)CC[C@@H](C1=CC=C(C=C1)Br)C2=CC=CC=N2
• SMILES: CN(C)CCC(C1=CC=C(C=C1)Br)C2=CC=CC=N2
• Canonical SMILES: CN(C)CCC(C1=CC=C(C=C1)Br)C2=CC=CC=N2
• Appearance: Solid powder
• Melting Point: 113-115
• Physical Description: Solid
• Description: Dexbrompheniramine is an alkylamine derivative with anticholinergic and sedative properties. Dexbrompheniramine is a histamine H1-receptor antagonist that competes with histamine for the H1-receptor sites on effector cells in the gastrointestinal tract, blood vessels and respiratory tract. The antagonistic action of this agent blocks the activities of endogenous histamine, which subsequently leads to temporary relief from the negative histamine-mediated symptoms of allergic reaction such as bronchoconstriction, vasodilation, increased capillary permeability and spasmodic contractions of gastrointestinal smooth muscle.; Dexbrompheniramine, also known as parabromdylamine or disophrol, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally characterized by the presence of a 2-benzylpyridine linked to an dimethyl(propyl)amine to form a dimethyl[3-phenyl-3-(pyridin-2-yl)propyl]amine skeleton. Dexbrompheniramine is a drug which is used for treatment and relief of symptoms of allergies, hay fever, and colds. Dexbrompheniramine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dexbrompheniramine has been detected in multiple biofluids, such as urine and blood. Within the cell, dexbrompheniramine is primarily located in the membrane (predicted from logP). In humans, dexbrompheniramine is involved in the dexbrompheniramine H1-antihistamine action pathway.; Dexbrompheniramine is the (pharmacologically active) (S)-(+)-enantiomer of brompheniramine. A histamine H1 receptor antagonist, it is used (commonly as its maleate salt) for the symptomatic relief of allergic conditions, including rhinitis and conjunctivitis. It has a role as a H1-receptor antagonist and an anti-allergic agent.
• Solubility: 1.27e-02 g/L
• Synonyms: dexbrompheniramine; dexbrompheniramine maleate; Disophrol
• PubChem Compound: 16960
• Last Modified: Nov 11 2021